N-(2-ethylphenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide
Overview
Description
N-(2-ethylphenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique properties and potential applications in various fields of research.
Mechanism of Action
The exact mechanism of action of N-(2-ethylphenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide is not fully understood. However, studies have shown that this compound may act by inhibiting specific enzymes or receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound may have various biochemical and physiological effects. These effects include anti-inflammatory, antioxidant, and anticancer properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-ethylphenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide in lab experiments is its potential as a drug candidate for the treatment of various diseases. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its development as a drug.
Future Directions
There are several future directions for the study of N-(2-ethylphenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide. One area of interest is in the development of new drug candidates based on this compound. Additionally, further research is needed to fully understand its mechanism of action and potential applications in various fields of research.
Synthesis Methods
The synthesis of N-(2-ethylphenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide involves the reaction of isonicotinamide with 2-ethylphenyl isocyanate and tetrahydrothiophen-3-ol. The reaction is carried out under specific conditions to ensure the formation of the desired product.
Scientific Research Applications
N-(2-ethylphenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide has been studied for its potential use in various scientific research applications. One area of interest is in the field of medicinal chemistry, where this compound has shown potential as a drug candidate for the treatment of various diseases.
properties
IUPAC Name |
N-(2-ethylphenyl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c1-2-13-5-3-4-6-16(13)20-18(21)14-7-9-19-17(11-14)22-15-8-10-23-12-15/h3-7,9,11,15H,2,8,10,12H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZDCTKJWNAIDQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2=CC(=NC=C2)OC3CCSC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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